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Get Quote

Trivertal, also known as 2,4-ivy carbaldehyde or Ligustral, is a cyclohexene derivative valued for its unique

green, herbaceous aroma with camphoraceous undertones, reminiscent of ivy and tomato leaves [1]. Its

performance is characterized by its chemical properties and observed activities in research.

The table below summarizes its core chemical identity and basic properties:

Property Description

IUPAC Name 1,2-dimethylcyclohex-3-ene-1-carbaldehyde [1]

CAS No. 27939-60-2 [1]

Molecular
Formula

C9H14O [1]

Molecular Weight 138.21 g/mol [1]

Key Isomers Four stereoisomers possible; commercial product is ~95% cis and ~5% trans [1].

Primary Use Fragrance ingredient for household cleaners, soaps, and personal care products
[2] [1].

Beyond its use in perfumery, Trivertal shows promise in scientific applications. The following table outlines

its research performance and a comparison with a structurally related compound:
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Application
Area

Reported Performance / Characteristics Comparison / Rationale

Fragrance
Industry

Provides a stable, herbaceous, and green

scent note [1].

N/A (Industry standard for its specific

aroma profile).

Catalyst
Development

Key precursor for synthesizing stable

spirocyclic (alkyl)(amino)carbenes
(CAACs) [1]. These CAACs are excellent

ligands for transition metals, enhancing
catalytic performance by providing steric

protection [1].

The derived CAACs are particularly

effective in gold(I)-catalyzed
hydroamination of internal alkynes,

a challenging transformation [1].

Antimicrobial
Activity

Shown to inhibit the growth of certain

microorganisms. Minimum Inhibitory
Concentration (MIC) values are listed in the

experimental data section below [1].

Compared to 2,4-dimethyl-3-
cyclohexenol (an alcohol derivative),
Trivertal's aldehyde group offers

different reactivity, making it superior
for specific syntheses like carbene

formation [1].

Natural
Occurrence

Identified as a minor constituent in the

essential oil of Murraya koenigii (curry leaf)
[1].

Contributes to the plant's characteristic

aroma and is part of its complex
mixture of bioactive compounds [3] [1].

Experimental Data and Protocols

To support the data mentioned above, here is a summary of key experimental findings and methodologies

from the literature.

Antimicrobial Efficacy Studies on Trivertal-containing essential oils have demonstrated antimicrobial

activity, with quantitative results as follows [1]:

Microorganism
Minimum Inhibitory Concentration
(MIC) (%)

Minimum Bactericidal Concentration
(MBC) (%)

E. coli 0.5 1.0
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Microorganism
Minimum Inhibitory Concentration
(MIC) (%)

Minimum Bactericidal Concentration
(MBC) (%)

S. aureus 0.3 0.6

C. albicans 0.4 0.8

Synthesis Protocol for Spirocyclic (alkyl)(amino)carbenes (CAACs) from Trivertal A significant

application of Trivertal is its use as a precursor for stable carbenes. The established synthetic route is as

follows [1]:

Enamine Formation: Trivertal is reacted with a primary amine to form an enamine (94% yield).

Alkylation: The enamine is treated with LDA (lithium diisopropylamide), followed by the addition of 3-
chloro-2-methyl-1-propene (90% yield).

Cyclization (Hydroiminiumation): The intermediate undergoes a hydroiminiumation reaction using
HCl to form a cyclic aldiminium salt (74% yield).

Carbene Generation: The aldiminium salt is deprotonated with LDA to afford the desired stable
carbene.

Oxidation and Reduction Reactions The aldehyde functional group of Trivertal can be transformed using

standard chemical methods [1]:

Oxidation: Can be performed using oxidizing agents like potassium permanganate or chromium
trioxide to yield the corresponding carboxylic acid.

Reduction: Can be carried out with reducing agents such as sodium borohydride or lithium aluminum
hydride to produce the corresponding alcohol.

Experimental Workflow and Relationship Diagram

The following diagram illustrates the logical relationship and workflow for Trivertal's primary research

applications, particularly in synthesis and biological testing.
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Diagram 1: Research applications and workflow for Trivertal.

Key Insights and Future Directions

Trivertal transitions from a fragrance ingredient to a valuable building block in scientific research. Its most

distinguished performance lies in its unique ability to serve as a precursor for stable spirocyclic (alkyl)

(amino)carbenes (CAACs), which are superior ligands in advanced transition-metal catalysis [1].

Promising future research directions to further define Trivertal's performance include:

Catalysis Development: Expanding the use of Trivertal-derived carbenes with other transition
metals and in new challenging reactions [1].

Medicinal Chemistry: Leveraging its role in synthesizing nitrogen-containing heterocycles for drug
discovery [1].
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Antimicrobial Development: Conducting systematic studies to characterize its efficacy and

mechanism of action against various pathogens [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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